Cas no 144161-44-4 (Decarestrictin J)

• Product Name: Decarestrictin J
• CAS No: 144161-44-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2039228
• Update Time: 2025-05-20

Decarestrictin J Chemical and Physical Properties

Names and Identifiers

• Decarestrictine J
• Decarestrictin J

• Inchi： 1S/C10H16O4/c1-7-5-8(11)3-2-4-9(12)6-10(13)14-7/h7-8,11H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： CFFWJDRYTUTBMI-HTQZYQBOSA-N
• SMILES： O1C(CC(CCC[C@H](C[C@H]1C)O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Decarestrictin J

Decarestrictin J (CAS No. 144161-44-4): A Comprehensive Overview

Decarestrictin J (CAS No. 144161-44-4) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, isolated from the plant Decalepis hamiltonii, has been the subject of numerous studies due to its potential therapeutic applications and unique chemical structure.

The chemical structure of Decarestrictin J is characterized by a complex polyphenolic framework, which contributes to its diverse biological activities. Recent advancements in analytical techniques have allowed researchers to elucidate the detailed structure of this compound, providing valuable insights into its mechanism of action and potential therapeutic targets.

In the context of medicinal chemistry, Decarestrictin J has shown promising results in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Studies have demonstrated that Decarestrictin J can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, Decarestrictin J has also been investigated for its antioxidant properties. Oxidative stress is a common factor in many chronic diseases, and compounds with strong antioxidant activity can play a crucial role in mitigating this damage. Research has shown that Decarestrictin J can scavenge free radicals and protect cells from oxidative damage, further highlighting its potential as a therapeutic agent.

The pharmacological profile of Decarestrictin J extends to its anti-cancer properties. Several studies have reported that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxic effect. This selective action is particularly important in cancer therapy, as it can reduce the side effects associated with traditional chemotherapy.

In addition to its direct biological activities, Decarestrictin J has also been explored for its potential as a lead compound in drug discovery. The unique chemical structure and biological activities of this compound make it an attractive starting point for the development of novel therapeutic agents. Researchers are actively engaged in optimizing the structure of Decarestrictin J to enhance its potency and pharmacokinetic properties.

The clinical relevance of Decarestrictin J is further supported by its safety profile. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability, making it a promising candidate for further clinical evaluation. However, more extensive clinical trials are needed to fully assess its safety and efficacy in human subjects.

The environmental impact of natural products like Decarestrictin J is another important consideration. Sustainable harvesting practices and synthetic methods are being developed to ensure that these compounds can be produced without depleting natural resources or causing environmental harm.

In conclusion, Decarestrictin J (CAS No. 144161-44-4) represents a promising natural product with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmacology. As research continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, paving the way for innovative treatments for various diseases.